2,3-Dimethylnon-2-enenitrile

• CAS No.: 53153-67-6
• Molecular Formula: C11H19N
• Molecular Weight: 165.27 g/mol
• IUPAC Name: 2,3-dimethylnon-2-enenitrile
• InChI: InChI=1S/C11H19N/c1-4-5-6-7-8-10(2)11(3)9-12/h4-8H2,1-3H3
• InChI Key: FCYCBANDFCFMCL-UHFFFAOYSA-N
• SMILES: CCCCCCC(=C(C)C#N)C

Description

2,3-Dimethylnon-2-enenitrile is a useful research compound. Its molecular formula is C11H19N and its molecular weight is 165.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Into a 100 ml. flask, equipped with a magnetic stirrer, thermometer, condensor, and static nitrogen head, was placed 13.6 g. of 2-octanone, 11 g. of propionitrile, 61 g. of calcium oxide and 0.3 g. of 25% tetramethyl ammonium hydroxide in water. The mixture was held at reflux (103° C.) for 16 hours at which time gas chromatographic analysis showed 7% product nitrile relative to starting ketone.

Synthesis routes and methods II

Procedure details

Into a 100 ml. flask, equipped with magnetic stirrer, thermometer, condensor and static nitrogen head, was placed 23.6 g. of 2-octanone (0.18 m), 22 g. of propionitrile (0.4 m), 7 g. of Ca(OH)2 (0.09 m), 7 g, of CaO (0.12 m), and 0.6 g. of 25% tetramethyl ammonium hydroxide in water. The solution was held at reflux for 64 hours, whereupon a gas chromatographic analysis of a sample of the reaction mixture showed 10.7% conversion of the ketone to the product nitrile.